Cas no 2698-42-2 (2-[(2-bromophenyl)methylidene]propanedinitrile)

• Product Name: 2-[(2-bromophenyl)methylidene]propanedinitrile
• CAS No: 2698-42-2
• MF: C₁₀H₅BrN₂
• MW: 233.064100980759
• MDL: MFCD00175208
• CID: 268639
• PubChem ID: 17605
• Update Time: 2025-06-14

2-[(2-bromophenyl)methylidene]propanedinitrile Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,2-[(2-bromophenyl)methylene]-
• 2-[(2-bromophenyl)methylidene]propanedinitrile
• (2-Brom-benzyliden)-malononitril
• (2-bromo-benzylidene)-malononitrile
• 2-(2-bromobenzylidene)malononitrile
• 2-(2-bromophenyl)-1,1-dicyanovinyl
• 2-Bromobenzylidenemalononitrile
• BRN 2613883
• Malononitrile, o-bromobenzal-
• MALONONITRILE, o-BROMOBENZYLIDENE-
• NSC637338
• TL 239
• (2-Bromobenzylidene)malononitrile
• 4-09-00-03464 (Beilstein Handbook Reference)
• 2-Bromobenzalmalononitrile
• CAA69842
• CS-0328169
• NSC-637338
• 2-[(2-bromophenyl)methylene]propanedinitrile
• MFCD00175208
• AKOS005715209
• Propanedinitrile, [(2-bromophenyl)methylene]-
• 2-(2-Bromophenyl)-1,1-dicyanoethylene
• 5286-34-0
• Propanedinitrile, 2-[(2-bromophenyl)methylene]-
• NSC 60054
• AS-9497
• Propanedinitrile, ((2-bromophenyl)methylene)-
• NSC60054
• JJF6L2U54D
• 2-(2-bromo-benzylidene)-malononitrile
• SCHEMBL3368866
• 2698-42-2
• WLN: NCYCN&U1R BE
• F6782-3636
• NSC-60054
• DTXSID80181482
• NSC 637338
• (2-bromobenzylidene)propanedinitrile
• G63216
• STL137663

• MDL： MFCD00175208
• Inchi： 1S/C10H5BrN2/c11-10-4-2-1-3-9(10)5-8(6-12)7-13/h1-5H
• InChI Key： SMQPFDLDHFLJHV-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1/C=C(\C#N)/C#N

Computed Properties

• Exact Mass: 231.96365
• Monoisotopic Mass: 231.963611
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6
• XLogP3: 2.7

Experimental Properties

• Color/Form: NA
• Density: 1.6±0.1 g/cm3
• Boiling Point: 349.8±27.0 °C at 760 mmHg
• Flash Point: 163.0±26.5 °C
• PSA: 47.58
• LogP: 2.87966

2-[(2-bromophenyl)methylidene]propanedinitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-[(2-bromophenyl)methylidene]propanedinitrile

Recent Advances in the Study of 2-[(2-Bromophenyl)methylidene]propanedinitrile (CAS: 2698-42-2) in Chemical Biology and Pharmaceutical Research

The compound 2-[(2-bromophenyl)methylidene]propanedinitrile (CAS: 2698-42-2) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights. The compound belongs to the class of α,β-unsaturated dinitriles, which are known for their reactivity and versatility in medicinal chemistry.

Recent studies have explored the synthetic pathways for 2-[(2-bromophenyl)methylidene]propanedinitrile, with an emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis method using a Knoevenagel condensation reaction, achieving a yield of 85% under mild conditions. This advancement is particularly noteworthy as it addresses previous challenges related to scalability and byproduct formation, making the compound more accessible for further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-[(2-bromophenyl)methylidene]propanedinitrile exhibits promising inhibitory effects against a range of cancer cell lines, including breast (MCF-7) and lung (A549) carcinomas. A study published in Bioorganic & Medicinal Chemistry Letters (2024) reported an IC50 value of 3.2 µM for MCF-7 cells, suggesting potent cytotoxic activity. Mechanistic investigations revealed that the compound induces apoptosis via the mitochondrial pathway, as evidenced by caspase-3 activation and cytochrome c release.

Further research has also highlighted the compound's potential as an anti-inflammatory agent. A 2024 study in European Journal of Pharmacology demonstrated that 2-[(2-bromophenyl)methylidene]propanedinitrile significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The study attributed this effect to the compound's ability to inhibit NF-κB signaling, a key pathway in inflammatory responses.

Despite these promising findings, challenges remain in translating the compound's activity into clinical applications. Pharmacokinetic studies have indicated limited oral bioavailability, prompting ongoing research into prodrug formulations and nanoparticle-based delivery systems. A recent preprint on ChemRxiv (2024) proposed a PEGylated liposomal formulation that enhances the compound's stability and tissue distribution in rodent models, marking a significant step toward overcoming these limitations.

In conclusion, 2-[(2-bromophenyl)methylidene]propanedinitrile (CAS: 2698-42-2) represents a compelling candidate for further development in oncology and inflammation-related disorders. Its dual mechanisms of action—apoptosis induction and NF-κB inhibition—underscore its therapeutic potential. Future research should focus on optimizing its pharmacokinetic profile and evaluating its efficacy in vivo, paving the way for preclinical trials.